Cas no 25228-91-5 (Acetic acid, (3-chloro-4-formylphenoxy)-)
25228-91-5 structure
Product Name:Acetic acid, (3-chloro-4-formylphenoxy)-
CAS No:25228-91-5
MF:C9H7ClO4
MW:214.60248208046
CID:1421761
PubChem ID:11701302
Update Time:2025-04-20
Acetic acid, (3-chloro-4-formylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (3-chloro-4-formylphenoxy)-
- 2-(3-chloro-4-formylphenoxy)Acetic acid
- DA-28472
- SCHEMBL23804143
- 25228-91-5
-
- Inchi: 1S/C9H7ClO4/c10-8-3-7(14-5-9(12)13)2-1-6(8)4-11/h1-4H,5H2,(H,12,13)
- InChI Key: FHXAELMSUQYYOP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C=O)OCC(=O)O
Computed Properties
- Exact Mass: 214.00331
- Monoisotopic Mass: 214.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Acetic acid, (3-chloro-4-formylphenoxy)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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